Ethyl 6-[(prop-2-en-1-yl)oxy]-1H-indole-2-carboxylate

• CAS No.: 88694-42-2
• Molecular Formula: C14H15NO3
• Molecular Weight: 245.27 g/mol
• IUPAC Name: ethyl 6-prop-2-enoxy-1H-indole-2-carboxylate
• InChI: InChI=1S/C14H15NO3/c1-3-7-18-11-6-5-10-8-13(14(16)17-4-2)15-12(10)9-11/h3,5-6,8-9,15H,1,4,7H2,2H3
• InChI Key: FRDYUPYQICKGLY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)C=C(C=C2)OCC=C

Description

Ethyl 6-[(prop-2-en-1-yl)oxy]-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C14H15NO3 and its molecular weight is 245.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 6-hydroxy-1H-indole-2-carboxylate (4.6 g, 0.02 M) was heated under reflux with allylbromide (3 g, 2.2 ml, 0.025 M), K2CO3 (4.14 g 0.03 M) and acetone (150 ml) for 20 hours. On cooling the mixture was poured into brine and extracted into ethyl acetate, washed with brine, dried over magnesium sulphate and evaporated to dryness. The resulting crude brown solid was purified by extraction into hot 60°-80° petroleum ether to yield a yellow solid which was dried in vacuo, 4 g, 72%, mp 89°-91°.